Cas no 2138222-64-5 (5-3-(bromomethyl)oxolan-2-yl-1-(propan-2-yl)-1H-pyrazole)

5-(3-(Bromomethyl)oxolan-2-yl)-1-(propan-2-yl)-1H-pyrazole is a brominated heterocyclic compound featuring a pyrazole core substituted with an isopropyl group and a tetrahydrofuran ring bearing a bromomethyl functionality. This structure offers versatility as a synthetic intermediate, particularly in medicinal chemistry and agrochemical research, where the reactive bromomethyl group enables further functionalization via nucleophilic substitution or cross-coupling reactions. The oxolane (tetrahydrofuran) moiety enhances solubility and conformational flexibility, while the isopropyl group may influence steric and electronic properties. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures, including pharmacophores or ligand frameworks. Careful handling is advised due to the bromomethyl group's potential lability.
5-3-(bromomethyl)oxolan-2-yl-1-(propan-2-yl)-1H-pyrazole structure
2138222-64-5 structure
Product Name:5-3-(bromomethyl)oxolan-2-yl-1-(propan-2-yl)-1H-pyrazole
CAS No:2138222-64-5
MF:C11H17BrN2O
MW:273.169481992722
CID:5610225
PubChem ID:165486261
Update Time:2025-05-30

5-3-(bromomethyl)oxolan-2-yl-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-[3-(bromomethyl)oxolan-2-yl]-1-(propan-2-yl)-1H-pyrazole
    • 2138222-64-5
    • EN300-841182
    • 5-3-(bromomethyl)oxolan-2-yl-1-(propan-2-yl)-1H-pyrazole
    • Inchi: 1S/C11H17BrN2O/c1-8(2)14-10(3-5-13-14)11-9(7-12)4-6-15-11/h3,5,8-9,11H,4,6-7H2,1-2H3
    • InChI Key: SUPNBWBWOWARIN-UHFFFAOYSA-N
    • SMILES: BrCC1CCOC1C1=CC=NN1C(C)C

Computed Properties

  • Exact Mass: 272.05243g/mol
  • Monoisotopic Mass: 272.05243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 27Ų

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Additional information on 5-3-(bromomethyl)oxolan-2-yl-1-(propan-2-yl)-1H-pyrazole

Comprehensive Overview of 5-3-(bromomethyl)oxolan-2-yl-1-(propan-2-yl)-1H-pyrazole (CAS No. 2138222-64-5)

The compound 5-3-(bromomethyl)oxolan-2-yl-1-(propan-2-yl)-1H-pyrazole (CAS No. 2138222-64-5) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a bromomethyl group attached to an oxolan-2-yl ring and a propan-2-yl substituent on a pyrazole core, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential applications, particularly in drug discovery and agrochemical development.

One of the key reasons for the growing interest in 5-3-(bromomethyl)oxolan-2-yl-1-(propan-2-yl)-1H-pyrazole is its role as a building block in the synthesis of biologically active compounds. The presence of the bromomethyl group allows for further functionalization, enabling chemists to create derivatives with tailored properties. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal waste are prioritized. As the demand for eco-friendly chemical processes rises, compounds like this are becoming invaluable.

In the context of drug discovery, 5-3-(bromomethyl)oxolan-2-yl-1-(propan-2-yl)-1H-pyrazole has shown promise as a precursor for potential therapeutic agents. Its pyrazole moiety is a common pharmacophore found in many FDA-approved drugs, particularly those targeting inflammation and metabolic disorders. Recent studies have highlighted its utility in designing small-molecule inhibitors, which are a hot topic in the pharmaceutical industry due to their precision in targeting disease pathways. This aligns with the broader trend of personalized medicine, where customized treatments are developed based on individual genetic profiles.

Another area where 5-3-(bromomethyl)oxolan-2-yl-1-(propan-2-yl)-1H-pyrazole is making waves is in agrochemical research. The compound's structural features make it a candidate for developing new pesticides and herbicides with improved efficacy and lower environmental impact. With the global push toward sustainable agriculture, there is a heightened focus on creating chemicals that degrade more efficiently and pose fewer risks to non-target organisms. This compound's potential in this field is a testament to its versatility and relevance in addressing contemporary challenges.

From a technical standpoint, the synthesis and handling of 5-3-(bromomethyl)oxolan-2-yl-1-(propan-2-yl)-1H-pyrazole require careful consideration of reaction conditions and purification methods. Advanced techniques such as HPLC and NMR spectroscopy are often employed to ensure high purity and accurate characterization. These methods are critical for maintaining the compound's integrity, especially when it is used in sensitive applications like bioconjugation or catalysis. The emphasis on quality control reflects the broader industry standards for precision and reliability in chemical manufacturing.

Looking ahead, the future of 5-3-(bromomethyl)oxolan-2-yl-1-(propan-2-yl)-1H-pyrazole appears bright, with ongoing research exploring its potential in emerging fields like nanotechnology and biomaterials. Its ability to serve as a linker or functional group in larger assemblies opens doors for innovations in drug delivery systems and smart materials. As the scientific community continues to uncover new applications, this compound is poised to remain a focal point in interdisciplinary research.

In summary, 5-3-(bromomethyl)oxolan-2-yl-1-(propan-2-yl)-1H-pyrazole (CAS No. 2138222-64-5) is a multifaceted compound with significant potential across multiple industries. Its relevance to drug discovery, agrochemical development, and material science underscores its importance in modern chemistry. By staying attuned to the latest trends and technological advancements, researchers can unlock even more possibilities for this remarkable molecule.

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